Ferric oleate
Overview
Description
Ferric oleate is a useful research compound. Its molecular formula is C54H99FeO6 and its molecular weight is 900.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Magnetic Polymer Microspheres
Ferric oleate is used in the synthesis of monodisperse magnetic polymer microspheres. By combining swelling and thermolysis techniques, ferric oleate is impregnated into swollen polymer microspheres, resulting in magnetic microspheres with superparamagnetic characteristics at room temperature. These microspheres have potential applications in biotechnology (Yang et al., 2010).
Heavy Crude Oil Viscosity Reduction
Ferric oleate serves as an efficient catalyst in aquathermolysis, significantly reducing the viscosity of heavy crude oil. It outperforms other oleates and contributes to an increase in light components and a decrease in resin, nitrogen, and sulfur content in heavy oil (Li et al., 2018).
Iron Oxide Flotation
The flotation of iron oxide minerals using sodium oleate is influenced by the stability of ferric oleate on the surface of these minerals. This process is crucial for efficient mineral separation and extraction (Joseph-Soly et al., 2015).
Nanocrystal Synthesis
In nanotechnology, ferric oleate is crucial for synthesizing high-quality iron oxide nanocrystals. By altering the cation species in oleic acid salts, different stabilizer performances are achieved, influencing the size and shape of the nanocrystals (Kovalenko et al., 2007).
Iron Biomineralization
Ferritin, a protein that binds fatty acids, shows a stronger interaction with unsaturated fatty acids like ferric oleate, enhancing iron oxidation and ferric species formation in biological systems. This interaction is significant in understanding metabolic syndromes related to fatty acid concentration dysregulation (Zanzoni et al., 2017).
Vinyl Polymerization
Ferric oleate has catalytic properties for the polymerization of styrene and methyl methacrylate, presenting an unusual aspect in the field of polymer chemistry (Sen & Palit, 1950).
properties
IUPAC Name |
iron(3+);(Z)-octadec-9-enoate |
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InChI |
InChI=1S/3C18H34O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3*9-10H,2-8,11-17H2,1H3,(H,19,20);/q;;;+3/p-3/b3*10-9-; |
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InChI Key |
HOIQWTMREPWSJY-GNOQXXQHSA-K |
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Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)[O-].[Fe+3] |
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Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)[O-].CCCCCCCC/C=C\CCCCCCCC(=O)[O-].CCCCCCCC/C=C\CCCCCCCC(=O)[O-].[Fe+3] |
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Molecular Formula |
C54H99FeO6 |
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| Source | PubChem | |
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Molecular Weight |
900.2 g/mol |
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| Source | PubChem | |
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Product Name |
Ferric oleate | |
CAS RN |
1120-45-2 |
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| Record name | Ferric oleate | |
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| Record name | Iron trioleate | |
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| Record name | FERRIC OLEATE | |
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